1-(3-Methoxyphenyl)cyclobutanecarboxylic acid

• IUPAC Name: 1-(3-methoxyphenyl)cyclobutane-1-carboxylic acid
• InChI: InChI=1S/C12H14O3/c1-15-10-5-2-4-9(8-10)12(11(13)14)6-3-7-12/h2,4-5,8H,3,6-7H2,1H3,(H,13,14)
• InChI Key: DKRPTRYWEUCDHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2(CCC2)C(=O)O
• Molecular Formula: C12H14O3
• DSSTOX Substance ID: DTXSID60632644
• Molecular Weight: 206.24 g/mol
• CAS RN: 74205-43-9

Description

“1-(3-Methoxyphenyl)cyclobutanecarboxylic acid” is a chemical compound with the linear formula C12H14O3 and a CAS Number of 74205-43-9. It has a molecular weight of 206.24.

Molecular Structure Analysis

The molecular structure of “1-(3-Methoxyphenyl)cyclobutanecarboxylic acid” is defined by its linear formula, C12H14O3. Detailed structural analysis or 3D models are not provided in the searched resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(3-Methoxyphenyl)cyclobutanecarboxylic acid” are not fully detailed in the searched resources. The molecular weight is known to be 206.24.

Scientific Research Applications

Structural and Conformation Analysis

The structural and conformational properties of related cyclobutanecarboxylic acids have been studied extensively. For instance, cis-2-phenylcyclobutanecarboxylic acid and cis-3-(p-fluorophenyl)cyclobutanecarboxylic acid were examined using X-ray diffraction methods, revealing details about their crystal structures and molecular conformations (Reisner et al., 1983). These studies are crucial for understanding the physical and chemical properties of such compounds.

Natural Occurrence and Novel Compounds

Research has identified novel compounds related to cyclobutanecarboxylic acids in nature. For example, a study on Peperomia tetraphylla uncovered a novel cyclobutane-type norlignan and a novel phenylpropanoid, contributing to the understanding of natural product chemistry and potentially guiding the synthesis of new compounds (Li et al., 2007).

Pharmaceutical Intermediates

Cyclobutanecarboxylic acids have been explored as pharmaceutical intermediates. A study discusses the synthesis of a compound involving p-methoxyphenyl, highlighting its potential as a new pharmaceutical intermediate (Ma, 2000).

Polymerization and Material Science

The ring-opening metathesis polymerization (ROMP) of 1-substituted cyclobutenes, which includes derivatives of cyclobutanecarboxylic acid, has been investigated for material science applications. This research provides insights into the reactivities of these compounds and their potential in creating new polymers (Song et al., 2010).

Electron-Donor Properties

Diferulate, a compound related to cyclobutanecarboxylic acid, has been identified as an efficient electron donor. This property is significant for designing bioactive and technologically applicable substances, indicating the potential of cyclobutanecarboxylic acid derivatives in various applications (Vacek et al., 2020).

Medical Applications

The synthesis of unnatural amino acids using cyclobutanecarboxylic acid derivatives for potential use in boron neutron capture therapy showcases its medical application potential (Srivastava & Kabalka, 1997).

Mechanism of Action

Target of Action

• Unfortunately, specific targets for this compound have not been well-characterized in the literature .

Mode of Action

• These interactions may lead to conformational changes in the target protein, affecting its function .

Biochemical Pathways

• Downstream effects may include altered enzyme activity, gene transcription, or protein synthesis .

Pharmacokinetics

• These properties impact bioavailability and overall efficacy .

Result of Action

• Cellular effects could include altered growth, differentiation, or survival .

Action Environment

• Stability under different conditions impacts its therapeutic utility .